3-Methylbenzo[b]thiophen-7-ol

• CAS No.: 3808-40-0
• Molecular Formula: C9H8OS
• Molecular Weight: 164.23 g/mol
• IUPAC Name: 3-methyl-1-benzothiophen-7-ol
• InChI: InChI=1S/C9H8OS/c1-6-5-11-9-7(6)3-2-4-8(9)10/h2-5,10H,1H3
• InChI Key: CCOSNPSCMBHESX-UHFFFAOYSA-N
• Canonical SMILES: CC1=CSC2=C1C=CC=C2O

Description

3-Methylbenzo[b]thiophen-7-ol is a useful research compound. Its molecular formula is C9H8OS and its molecular weight is 164.23 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Cyclohexyl bromide (32.6 g.) and 7-chloro-3-methylbenzo[b]thiophene (18.3 g.) in THF (400 ml) is added to a suspension of magnesium turnings (7.3 g.) in THF. The mixture is stirred for two hours and heated on a steam bath for two hours. The reaction is cooled and oxygen is bubbled in slowly for two hours. The mixture is stirred for 18 hours at room temperature and extracted with chloroform. The organic extract is extracted with 5% sodium hydroxide. The aqueous extract is acidified with concentrated hydrochloric acid and extracted with ethyl ether. The ether extract is dried (MgSO4) and concentrated to a solid.